Cas no 56604-81-0 ((2E)-N-ethyl-2-methyl-3-phenylbut-2-enamide)

(2E)-N-ethyl-2-methyl-3-phenylbut-2-enamide structure
56604-81-0 structure
Product name:(2E)-N-ethyl-2-methyl-3-phenylbut-2-enamide
CAS No:56604-81-0
MF:C13H17NO
MW:203.28018
CID:1602505
PubChem ID:3033118

(2E)-N-ethyl-2-methyl-3-phenylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-N-ethyl-2-methyl-3-phenylbut-2-enamide
    • 2-butenamide, N-ethyl-2-methyl-3-phenyl-, (2E)-
    • (E)-N-ethyl-2-methyl-3-phenylbut-2-enamide
    • α,β-Dimethyl-N-ethylcinnamamide
    • CINNAMAMIDE, alpha,beta-DIMETHYL-N-ETHYL-, (E)-
    • 56604-81-0
    • 2-Butenamide, N-ethyl-2-methyl-3-phenyl-, (E)-
    • N-Ethyl-alpha,beta-dimethylcinnamamide, (E)-
    • Inchi: InChI=1S/C13H17NO/c1-4-14-13(15)11(3)10(2)12-8-6-5-7-9-12/h5-9H,4H2,1-3H3,(H,14,15)/b11-10+
    • InChI Key: UYLXIECXAARLRA-ZHACJKMWSA-N
    • SMILES: CCNC(=O)C(=C(C)C1=CC=CC=C1)C

Computed Properties

  • Exact Mass: 203.13111
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų
  • XLogP3: 3

Experimental Properties

  • PSA: 29.1

(2E)-N-ethyl-2-methyl-3-phenylbut-2-enamide Related Literature

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